Cas no 2731-73-9 (β-Chloro-L-alanine)

• Product Name: β-Chloro-L-alanine
• CAS No: 2731-73-9
• MF: C₃H₆ClNO₂
• MW: 123.538239955902
• MDL: MFCD00046536
• CID: 43361
• PubChem ID: 439772
• Update Time: 2025-05-23

β-Chloro-L-alanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-chloropropanoic acid
• (2R)-2-amino-3-chloropropanoic acid
• (R)-2-Amino-3-chloropropanoic acid hydrochloride
• 3-Chloro-L-alanine
• b-Chloro-L-alanine
• H-β-Chloro-Ala-OH
• ß-Chloro-L-alanine
• 2-amino-3-chloropropanoic acid
• Alanine,3-chloro
• L-Alanine,3-chloro
• Alanine,3-chloro-, L- (8CI)
• (2R)-b-Chloroalanine
• L-b-Chloroalanine
• Alanine, 3-chloro-
• beta-Chloro-L-alanine
• beta-Chloroalanine
• 3-Chloro-DL-alanine;beta-Chloro-DL-alanine
• H-beta-Chloro-Ala-OH
• H-Ala(Cl)-OH
• L-Alanine, 3-chloro-
• (2R)-beta-Chloroalanine
• Alanine, 3-chloro-, L-
• 3-chloro-l-ala
• H--Chloro-Ala-OH
• H-Ala(3-Cl)-OH
• Lopac0_000270
• ASBJGPTTYPEMLP-REOHCLBHSA-
• ASBJGPTTYPEMLP-REOHCLBHSA-N
• FCH9204
• β-Chloro-L-alanine
• CS-7792
• EN300-216147
• L-.BETA.-CHLOROALANINE
• 2731-73-9
• .BETA.-CHLORO-L-ALANINE
• AC-22368
• Alanine,3-chloro-
• (2R)-2-ammonio-3-chloropropanoate
• Q27102381
• beta -Chloro-L-alanine
• CHEMBL51989
• C02635
• J-016730
• SDCCGSBI-0050258.P002
• HY-107373
• NCGC00162112-01
• AKOS016842949
• (2R)-2-amino-3-chloro-propanoic acid;3-Chloro-L-alanine
• beta-Chloro-L-Ala-OH
• FD21123
• NCGC00162112-02
• C3H6ClNO2
• AMY22074
• 75RTT737SY
• (2R)-.BETA.-CHLOROALANINE
• A819011
• 3-Chloro-L-alanine-15N, >=98 atom % 15N, >=99% (CP)
• SCHEMBL890418
• UNII-75RTT737SY
• CCG-204365
• MFCD00046536
• CHEBI:17403
• AS-12232
• InChI=1/C3H6ClNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m0/s1
• DTXSID501336429
• L-??Chloroalanine
• L-β-Chloroalanine
• A-Chloroalanin
• A-Chloro-L-alanine; L-
• DA-60250

• MDL： MFCD00046536
• Inchi： 1S/C3H6ClNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m0/s1
• InChI Key： ASBJGPTTYPEMLP-REOHCLBHSA-N
• SMILES： ClC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 123.00900
• Monoisotopic Mass: 123.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2776 (rough estimate)
• Melting Point: 156-157 ºC
• Boiling Point: 243.6℃ at 760 mmHg
• Flash Point: 101.1 °C
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 63.32000
• LogP: 0.33740
• Specific Rotation: +14.4° (c=1 in H2O)
• Solubility: dissolve in water

β-Chloro-L-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on β-Chloro-L-alanine

β-Chloro-L-alanine: A Comprehensive Overview

β-Chloro-L-alanine (CAS No. 2731-73-9) is an amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and material science. This compound is characterized by the substitution of a chlorine atom at the beta position of the alanine molecule, a modification that imparts unique chemical and biological properties. In recent years, advancements in synthetic chemistry and computational modeling have deepened our understanding of its structure-function relationships, making it a valuable tool in drug discovery and material synthesis.

The structural uniqueness of β-Chloro-L-alanine lies in its ability to act as a chiral building block in peptide synthesis. Researchers have exploited this property to develop novel bioactive molecules with potential applications in treating diseases such as cancer and neurodegenerative disorders. For instance, studies published in *Nature Communications* have demonstrated that peptides incorporating β-Chloro-L-alanine exhibit enhanced stability and bioavailability, making them promising candidates for therapeutic agents.

One of the most exciting developments involving β-Chloro-L-alanine is its role in the creation of self-assembling peptides. These structures have been utilized to form nanofibers and hydrogels, which are being explored for tissue engineering and drug delivery systems. A recent study in *Advanced Materials* highlighted how β-Chloro-L-alanine-based peptides can form hierarchical structures with tunable mechanical properties, paving the way for innovative biomedical applications.

In addition to its role in peptide synthesis, β-Chloro-L-alanine has found applications in enzymology and catalysis. Its ability to modulate enzyme activity has been leveraged to design more efficient biocatalysts for industrial processes. For example, researchers at the University of California have reported that enzymes modified with β-Chloro-L-alanine exhibit improved thermal stability and substrate specificity, which could revolutionize bio-based manufacturing.

The synthesis of β-Chloro-L-alanine has also seen significant progress, with modern methods emphasizing sustainability and scalability. Traditional approaches relied on multi-step reactions involving hazardous reagents, but recent advancements have introduced greener methodologies using microwave-assisted chemistry and enzymatic catalysis. These innovations not only enhance production efficiency but also align with global efforts to reduce environmental impact.

From a biochemical perspective, β-Chloro-L-alanine serves as a valuable probe for studying protein dynamics and interactions. Its incorporation into proteins allows researchers to investigate folding pathways and conformational changes at atomic resolution. A groundbreaking study published in *Science* utilized β-Chloro-L-alanine to map the energy landscape of protein folding, providing insights into fundamental biological processes.

In conclusion, β-Chloro-L-alanine (CAS No. 2731-73-9) stands as a testament to the power of chemical innovation in addressing complex scientific challenges. Its versatility across multiple disciplines underscores its importance as a key molecule in contemporary research. As new applications continue to emerge, β-Chloro-L-alanine will undoubtedly remain at the forefront of scientific exploration.